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Compound of Interest

Compound Name: Dabinol

CAS No.: 41993-79-7

Cat. No.: B2462359

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Dabigatran etexilate is an oral anticoagulant and a direct thrombin inhibitor. It is a prodrug that

is converted to its active form, dabigatran, in the body. Accurate and sensitive quantification of

dabigatran etexilate is crucial in pharmaceutical development and quality control. This

application note describes a simple, rapid, and sensitive spectrofluorimetric method for the

quantification of dabigatran etexilate in bulk and pharmaceutical dosage forms. The inherent

fluorescence of dabigatran etexilate allows for its direct measurement without the need for

complex derivatization steps.

The principle of this method is based on the measurement of the native fluorescence of

dabigatran etexilate. The molecule contains polycyclic aromatic systems, including pyridine and

benzimidazole rings, which are responsible for its fluorescent properties.[1] When excited at its

maximum excitation wavelength, it emits light at a characteristic longer wavelength, and the

intensity of this emitted light is directly proportional to the concentration of the drug over a

certain range.
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Key Experimental Parameters
Two primary solvent systems have been reported for the spectrofluorimetric analysis of

dabigatran etexilate, each with slightly different excitation and emission maxima.

Parameter Method 1 Method 2

Solvent
Methanol:0.1 N HCl (90:10,

v/v)
Dimethyl Sulphoxide (DMSO)

Excitation Wavelength (λex) 335 nm[2][3][4] 334 nm[1]

Emission Wavelength (λem) 400 nm 391 nm

Method Validation Summary
The described methods have been validated according to the International Conference on

Harmonization (ICH) guidelines. The key validation parameters are summarized below.

Method 1: Methanol/HCl Solvent System (as part of an
HPLC-Fluorescence method)
This data is derived from an HPLC-fluorescence detection method but is indicative of the

compound's fluorescent properties and sensitivity.

Parameter Result

Linearity Range 10.0 to 1000.0 ng/mL

Correlation Coefficient (R²) 0.995

Lower Limit of Quantitation (LLOQ) 10.0 ng/mL

Precision (Within-day %CV)
1.38% (at 50.0 ng/mL), 4.83% (at 100.0 ng/mL),

2.31% (at 500.0 ng/mL)

Method 2: DMSO Solvent System (Direct
Spectrofluorimetry)
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Parameter Result

Linearity Range 0.01 to 1.0 µg/mL

Correlation Coefficient (r) 0.989

Regression Equation Y = 154.1x + 12.37

Limit of Detection (LOD) 0.005 µg/mL

Limit of Quantification (LOQ) 0.015 µg/mL

Accuracy (% Recovery) 98.8% to 102.4%

Precision (% RSD) < 2%

Experimental Protocols
Protocol 1: Quantification of Dabigatran Etexilate using
Methanol/HCl Solvent System
1. Materials and Reagents:

Dabigatran Etexilate reference standard

Methanol (HPLC grade)

Hydrochloric acid (HCl), 0.1 N

Volumetric flasks

Pipettes

Quartz cuvettes

Spectrofluorometer

2. Preparation of Stock Solution (100 µg/mL):

Accurately weigh 10 mg of dabigatran etexilate reference standard and transfer it to a 100

mL volumetric flask.
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Dissolve and make up the volume with the Methanol:0.1 N HCl (90:10, v/v) solvent mixture.

3. Preparation of Working Standard Solutions:

From the stock solution, prepare a series of working standard solutions by appropriate serial

dilutions with the solvent mixture to cover the desired concentration range (e.g., 10-1000

ng/mL).

4. Spectrofluorimetric Measurement:

Set the excitation wavelength of the spectrofluorometer to 335 nm and the emission

wavelength to 400 nm.

Calibrate the instrument using the solvent mixture as a blank.

Measure the fluorescence intensity of each working standard solution.

5. Construction of Calibration Curve:

Plot a graph of fluorescence intensity versus the concentration of the working standard

solutions.

Determine the linearity and regression equation.

6. Quantification of Sample:

Prepare the sample solution in the same solvent system and ensure the concentration falls

within the linearity range of the calibration curve.

Measure the fluorescence intensity of the sample solution.

Calculate the concentration of dabigatran etexilate in the sample using the regression

equation from the calibration curve.

Protocol 2: Quantification of Dabigatran Etexilate using
DMSO Solvent System
1. Materials and Reagents:
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Dabigatran Etexilate reference standard

Dimethyl Sulphoxide (DMSO, analytical grade)

Volumetric flasks

Pipettes

Quartz cuvettes

Spectrofluorometer

2. Preparation of Stock Solution (100 µg/mL):

Accurately weigh 10 mg of dabigatran etexilate reference standard and transfer it to a 100

mL volumetric flask.

Dissolve and make up the volume with DMSO.

3. Preparation of Working Standard Solutions:

From the stock solution, prepare a series of working standard solutions by appropriate serial

dilutions with DMSO to achieve concentrations in the range of 0.01-1.0 µg/mL.

4. Spectrofluorimetric Measurement:

Set the excitation wavelength of the spectrofluorometer to 334 nm and the emission

wavelength to 391 nm.

Use DMSO as a blank to calibrate the instrument.

Measure the fluorescence intensity of each working standard solution.

5. Construction of Calibration Curve:

Plot a graph of fluorescence intensity versus the concentration of the working standard

solutions.

Determine the linearity and regression equation.
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6. Quantification of Sample:

For pharmaceutical formulations (capsules), accurately weigh the contents of twenty

capsules to determine the average weight.

Take a quantity of the powdered capsule contents equivalent to 10 mg of dabigatran etexilate

and dissolve it in a 10 mL volumetric flask with DMSO.

Sonicate for 10 minutes and then make up the volume with DMSO.

Filter the solution and further dilute the filtrate with DMSO to obtain a final concentration

within the linearity range.

Measure the fluorescence intensity of the sample solution.

Calculate the concentration of dabigatran etexilate in the sample using the regression

equation from the calibration curve.
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Caption: Experimental workflow for spectrofluorimetric quantification of dabigatran etexilate.
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Conclusion
The spectrofluorimetric method for the quantification of dabigatran etexilate is simple, sensitive,

and accurate. It can be readily implemented in a laboratory setting for routine analysis of the

drug in bulk and pharmaceutical formulations. The choice of solvent system may depend on the

specific laboratory requirements and instrumentation available. The provided protocols offer a

solid foundation for developing and validating this analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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